4-(dimethylsulfamoyl)-N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
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Description
4-(dimethylsulfamoyl)-N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride is a useful research compound. Its molecular formula is C16H21ClN4O3S2 and its molecular weight is 416.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The exploration of novel synthetic pathways for creating diverse heterocyclic compounds, including pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrido[2,3-d]pyrimidine derivatives, has been a focal point. These synthetic endeavors aim at developing compounds with potential biological activities by incorporating various moieties, such as thiazolo[3,2-a]benzimidazole, into their structures. Notably, some synthesized compounds have shown moderate effects against bacterial and fungal species, indicating their potential as antimicrobial agents (H. Abdel‐Aziz et al., 2008).
Biological Activity
- The development of compounds with antimicrobial and antitumor activities has been pursued. For instance, novel pyridine and fused pyridine derivatives have been synthesized and subjected to in silico molecular docking screenings towards specific proteins. These compounds exhibited antimicrobial and antioxidant activities, suggesting their potential utility in medicinal chemistry and pharmaceutical research (E. M. Flefel et al., 2018).
Antitumor and Antimicrobial Applications
- The synthesis of heterocyclic carboxamides and their evaluation as potential antipsychotic agents have been explored. These efforts aim to develop compounds with specific receptor binding profiles and in vivo activities that could inform the development of new treatments for psychiatric disorders. Notably, some derivatives have shown promising activities in vitro, highlighting the potential of these synthetic routes in contributing to the discovery of novel therapeutic agents (M. H. Norman et al., 1996).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S2.ClH/c1-19(2)25(22,23)12-6-4-11(5-7-12)15(21)18-16-17-13-8-9-20(3)10-14(13)24-16;/h4-7H,8-10H2,1-3H3,(H,17,18,21);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPZZKUQWDJITKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.